6-Dsmb-naltrexone

• CAS No.: 92398-20-4
• Molecular Formula: C24H27NO5
• Molecular Weight: 409.5 g/mol
• IUPAC Name: (4R,4aS,7aR,12bS)-3-(cyclopropylmethyl)-4a,9-dihydroxy-3'-methylidenespiro[2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7,5'-oxolane]-2'-one
• InChI: InChI=1S/C24H27NO5/c1-13-11-22(30-20(13)27)6-7-24(28)17-10-15-4-5-16(26)19-18(15)23(24,21(22)29-19)8-9-25(17)12-14-2-3-14/h4-5,14,17,21,26,28H,1-3,6-12H2/t17-,21+,22?,23+,24-/m1/s1
• InChI Key: NSWUMSODAMAGRB-ISEYGVAMSA-N
• SMILES: C=C1CC2(CCC3(C4CC5=C6C3(C2OC6=C(C=C5)O)CCN4CC7CC7)O)OC1=O
• Isomeric SMILES: C=C1CC2(CC[C@]3([C@H]4CC5=C6[C@]3([C@H]2OC6=C(C=C5)O)CCN4CC7CC7)O)OC1=O
• Synonyms: (3,6beta,14-tri-OH)(6alpha-carboxy)-isomer of 3,6,14-trihydroxy-6-(2-carboxyallyl)-17-(cyclopropylmethyl)morphinan gamma-lactone 4,5-epoxide; 3,6,14-trihydroxy-6-(2-carboxyallyl)-17-(cyclopropylmethyl)morphinan gamma-lactone 4,5-epoxide; 6-DSMB-naltrexone

Description

6-Desoxy-6-methylenenaltrexone (hereafter referred to as 6-DMNTX) is a synthetic derivative of naltrexone, a potent opioid receptor antagonist. The compound is structurally modified at the 6-position, where a methylene group replaces the hydroxyl oxygen, forming a desoxy-methylenated analog. This modification alters its pharmacokinetic and pharmacodynamic properties compared to naltrexone and other derivatives.

Synthesis:
6-DMNTX is synthesized via a Wittig reaction, where methylenetriphenylphosphorane reacts with naltrexone to form the methylene-substituted derivative . This method, adapted from Corey and Chaykovsky, enables efficient large-scale production .

Comparison with Similar Compounds

Structural Modifications and Receptor Affinity

The table below compares 6-DMNTX with structurally related naltrexone derivatives:

Compound	Structural Modification	Receptor Affinity (Ki, nM)	Key Pharmacokinetic Properties	Clinical Applications
Naltrexone	None (parent compound)	μ: 1.0; κ: 45; δ: 149	Oral bioavailability: 5–40%; t½: 4–13h	Alcohol/opioid dependence
6-β-Naltrexol	6β-hydroxy group	μ: 2.3; κ: 34; δ: 120	Higher serum stability than naltrexone; t½: ~13h	Alcohol dependence (metabolite)
Methylnaltrexone	Quaternary N-methylation	μ: 0.3 (peripheral)	Poor BBB penetration; t½: 8–12h	Opioid-induced constipation
Nalmefene	6-Methylene substitution	μ: 0.2; κ: 0.5; δ: 1.1	Longer t½: 28–30h; oral bioavailability: 40–50%	Alcohol dependence
6-DMNTX	6-Desoxy-6-methylenation	Data limited	Predicted enhanced lipophilicity	Preclinical investigation

Key Observations :

• Receptor Selectivity : Nalmefene exhibits superior κ-opioid receptor affinity, making it effective in reducing alcohol cravings . In contrast, methylnaltrexone acts peripherally due to its charged quaternary ammonium group, limiting central nervous system (CNS) effects .
• Metabolism : 6-β-Naltrexol, a major metabolite of naltrexone, shows higher serum concentrations (15–163 ng/mL) and lower variability compared to naltrexone (0–70 ng/mL) in clinical studies .

Pharmacokinetic and Clinical Efficacy Data

Table 2: Serum Concentrations and Clinical Outcomes

Compound	Serum Concentration Range (ng/mL)	Variability (RSD)	Clinical Efficacy Notes
Naltrexone	0–70 (2 weeks); 0–19 (8 weeks)	High (5.7–20%)	High interpatient variability
6-β-Naltrexol	15–136 (2 weeks); 3–163 (8 weeks)	Moderate (4.2%)	More stable biomarker for adherence
Nalmefene	10–60 (steady state)	Low (<15%)	Consistent reduction in heavy drinking

Key Findings :

• Nalmefene’s extended half-life (28–30h) supports once-daily dosing, contrasting with naltrexone’s shorter duration .

Analytical Methods for Quantification

• HPLC and LC-MS/MS : Naltrexone and 6-β-naltrexol are quantified using HPLC with spectrophotometric detection (LOQ: 5 ng/mL) or LC-MS/MS (LOQ: 1 ng/mL) .